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An In-depth Technical Guide to the Physical Appearance and Stability of Calcium Diiodide

Tetrahydrate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of reagents is paramount. Calcium diiodide tetrahydrate

(CaI₂·4H₂O) is an inorganic salt with applications in various scientific fields. This technical

guide provides a comprehensive overview of its physical appearance, stability, and the

experimental protocols necessary for its synthesis and evaluation.

Physical and Chemical Properties
Calcium diiodide tetrahydrate is the hydrated form of calcium iodide, an ionic compound formed

from calcium and iodine.[1]

Physical Appearance
Calcium diiodide tetrahydrate typically presents as colorless or light yellow hexagonal crystals

or powder.[2] It can also be described as white to off-white or tan crystals, powder, or lumps.[3]

[4] Impure samples may exhibit a faint yellow color due to the liberation of iodine upon slow

reaction with oxygen and carbon dioxide in the air.[5]

Stability and Reactivity
The stability of calcium diiodide tetrahydrate is a critical consideration for its storage and

handling. It is known to be hygroscopic, light-sensitive, and reactive with atmospheric carbon
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dioxide.[6]

Hygroscopicity: The compound is deliquescent, readily absorbing moisture from the

atmosphere.[2][7] This property necessitates storage in a dry environment to prevent

degradation.

Light Sensitivity: Calcium diiodide tetrahydrate is sensitive to light, and exposure can lead to

decomposition.[6] Therefore, it should be stored in light-resistant containers.

Reactivity with Carbon Dioxide: The compound absorbs carbon dioxide from the air.[6][7]

This reaction can lead to the formation of calcium carbonate and the release of iodine.[5]

Incompatibilities: It is incompatible with strong oxidizing agents.[6]

Quantitative Data Summary
The following table summarizes the key quantitative data for calcium diiodide tetrahydrate.

Property Value

Chemical Formula CaI₂·4H₂O

Molecular Weight 365.95 g/mol [2][3][4]

Appearance

Colorless or light yellow hexagonal crystal or

powder; white to off-white to tan crystals,

powder, or lumps[2][3][4]

Melting Point 779 °C (anhydrous)[1][7]

Boiling Point 1100 °C (anhydrous)[1][7]

Solubility
Highly soluble in water, methanol, ethanol, and

acetone; insoluble in ether[8][9]

CAS Number 13640-62-5[1]
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Detailed experimental procedures are essential for the consistent synthesis and evaluation of

calcium diiodide tetrahydrate.

Synthesis of Calcium Diiodide Tetrahydrate
This protocol is adapted from the synthesis of calcium iodide hexahydrate and involves the

reaction of calcium carbonate with hydroiodic acid.[10]

Materials:

Calcium carbonate (CaCO₃)

Hydroiodic acid (HI), 47% solution

Calcium oxide (CaO)

Deionized water

Glass or stainless steel reaction vessel

Heating and stirring apparatus

Filtration setup

Crystallization dish

Procedure:

In the reaction vessel, slowly add 790 parts of 47% hydroiodic acid to 215 parts of calcium

carbonate.

Heat the mixture to boiling to expel any dissolved carbon dioxide.

Make the solution alkaline by adding a small amount of calcium oxide.

Filter the resulting slurry to remove any insoluble impurities.

Acidify the filtrate with a small amount of 47% hydroiodic acid to a pH below 7.0.
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Boil the solution to concentrate it.

Cool the concentrated solution to 5°C to induce the crystallization of calcium diiodide

tetrahydrate.

Separate the crystals from the mother liquor.

Synthesis workflow for calcium diiodide tetrahydrate.

Evaluation of Stability
The following protocols outline methods to assess the key stability characteristics of calcium

diiodide tetrahydrate.

General workflow for stability testing.

3.2.1. Hygroscopicity Testing (Gravimetric Method)

This method quantifies the moisture uptake of the sample.[6]

Materials:

Calcium diiodide tetrahydrate sample

Analytical balance

Controlled humidity chamber

Weighing dishes

Procedure:

Accurately weigh a sample of calcium diiodide tetrahydrate in a pre-weighed dish.

Place the dish in a controlled humidity chamber at a specified relative humidity (e.g., 75%

RH).

Monitor the weight of the sample at regular intervals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.solutions.bocsci.com/hygroscopicity-testing.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Continue the measurement until the weight of the sample becomes constant.

Calculate the percentage of water absorbed by the sample.

Observe any changes in the physical appearance of the sample, such as clumping or

deliquescence.[6]

3.2.2. Photostability Testing

This protocol is based on the ICH Q1B guidelines for photostability testing.[7][11]

Materials:

Calcium diiodide tetrahydrate sample

Photostability chamber with a light source capable of emitting both visible and UV light

Transparent and light-resistant sample containers

Analytical instrumentation for degradation product analysis (e.g., HPLC)

Procedure:

Place a sample of the substance in a chemically inert and transparent container.

Expose the sample to a light source providing an overall illumination of not less than 1.2

million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-

hours/square meter.[11]

A control sample should be stored under the same conditions but protected from light.

After the exposure period, visually inspect both the exposed and control samples for any

changes in physical appearance.

Analyze both samples for the presence of degradation products using a suitable analytical

method.

3.2.3. Reactivity with Atmospheric Carbon Dioxide
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This protocol is designed to observe the reaction of the compound with CO₂.

Materials:

Calcium diiodide tetrahydrate sample

Two sealed chambers

Source of carbon dioxide

Analytical method to detect calcium carbonate (e.g., reaction with acid to observe

effervescence) and free iodine (e.g., starch test).

Procedure:

Place a sample of calcium diiodide tetrahydrate in each of the two sealed chambers.

Introduce a controlled atmosphere of carbon dioxide into one chamber, while the other

chamber contains a CO₂-free atmosphere (e.g., nitrogen).

After a set period, remove the samples from both chambers.

Visually inspect the samples for any color change.

Test a portion of each sample for the presence of calcium carbonate.

Test another portion of each sample for the presence of free iodine.

Degradation Pathway
The instability of calcium diiodide tetrahydrate in the presence of atmospheric moisture and

carbon dioxide can be visualized as a degradation pathway.

Degradation pathway of CaI₂·4H₂O in the presence of air.

Conclusion
Calcium diiodide tetrahydrate is a valuable chemical compound whose utility is contingent upon

proper handling and storage. Its inherent instability, driven by hygroscopicity, light sensitivity,
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and reactivity with carbon dioxide, demands careful consideration in experimental design and

execution. For researchers and professionals in drug development, adherence to the detailed

protocols for synthesis and stability testing outlined in this guide will ensure the integrity and

reliability of this reagent in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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